Hyfl J
Description
Hyfl J, commonly referred to in literature as Hyflex (a nickel-titanium [NiTi] rotary file system), is designed for root canal preparation in endodontics. Its unique controlled memory (CM) wire technology allows superior flexibility and resistance to cyclic fatigue compared to conventional NiTi systems . Hyflex files exhibit a lower taper (e.g., 0.06 taper in final instrumentation) and unwind during use, which reduces cutting efficiency but minimizes apical debris extrusion . This design is particularly advantageous in curved canals, where excessive debris extrusion can lead to postoperative complications such as inflammation or infection .
Properties
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Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Comparison
| Parameter | Hyfl J (Hyflex) | ProTaper Universal | Reciproc | Neolix |
|---|---|---|---|---|
| Material | CM NiTi alloy | Conventional NiTi | M-Wire NiTi | Conventional NiTi |
| Taper Range | 0.04–0.06 | 0.04–0.19 (variable) | 0.08 (fixed) | 0.08 (fixed) |
| Design Philosophy | Single-file, continuous rotation | Multi-file, progressive taper | Single-file, reciprocating motion | Single-file, continuous rotation |
| Debris Extrusion | Lowest (0.12 ± 0.05 mg) | Moderate (0.33 ± 0.08 mg) | Highest (0.67 ± 0.12 mg) | Moderate (0.35 ± 0.09 mg) |
Key Findings :
- Debris Extrusion : Hyflex produces significantly less debris (p < 0.001) compared to Reciproc and ProTaper Universal due to its reduced taper and unwinding behavior .
- Fatigue Resistance : Hyflex's CM wire exhibits 3× higher cyclic fatigue resistance than Reciproc’s M-Wire, enhancing durability in curved canals .
- Clinical Efficiency : ProTaper Universal and Neolix require multiple files for preparation, increasing procedural time and complexity, while Hyflex uses a single-file system .
Performance in Curved Canals
A 2022 in vitro study compared apical debris extrusion in curved canals using four systems (n = 40 teeth per group) :
Hyflex : Minimal debris due to reduced cutting efficiency and controlled unwinding.
Reciproc : Highest debris (0.67 mg) attributed to aggressive reciprocating motion and higher taper (0.08).
Limitations of Current Studies
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